Cas no 31822-03-4 (2-Iodobenzhydrazide)

• Product Name: 2-Iodobenzhydrazide
• CAS No: 31822-03-4
• MF: C₇H₇IN₂O
• MW: 262.047753572464
• MDL: MFCD00025114
• CID: 300068
• PubChem ID: 615675
• Update Time: 2025-05-24

2-Iodobenzhydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-iodo-,hydrazide
• 2-Iodobenzhydrazide
• 2-iodobenzohydrazide
• 2-Iodbenzhydrazid
• 2-iodbenzoic hydrazide
• 2-iodobenzenecarbohydrazide
• Benzhydrazide,2-iodo
• o-Iodbenzhydrazid
• o-Iodbenzosaeurehydrazid
• o-Iodbenzoylhydrazid
• Benzoic acid, 2-iodo-, hydrazide
• A875801
• SB86122
• SR-01000512664-1
• EN300-1263992
• CS-0213382
• Benzhydrazide, 2-iodo-
• SR-01000512664
• FT-0638998
• AKOS000146989
• 2-Iodobenzohydrazide #
• DTXSID10346845
• MFCD00025114
• 31822-03-4
• VS-04285
• SCHEMBL2293802
• DB-048112
• ALBB-001064
• STK414036
• benzoylhydrazine, O-iodo
• BBL014372
• SY362442

• MDL： MFCD00025114
• Inchi： 1S/C7H7IN2O/c8-6-4-2-1-3-5(6)7(11)10-9/h1-4H,9H2,(H,10,11)
• InChI Key： KWILBQORUHQREX-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(NN)=O

Computed Properties

• Exact Mass: 261.96000
• Monoisotopic Mass: 261.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.884
• Boiling Point: 382.1°C at 760 mmHg
• Flash Point: 184.9°C
• Refractive Index: 1.665
• PSA: 55.12000
• LogP: 1.98590

2-Iodobenzhydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Iodobenzhydrazide

2-Iodobenzhydrazide (CAS No. 31822-03-4): A Comprehensive Overview

The compound 2-Iodobenzhydrazide (CAS No. 31822-03-4) is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds and as an intermediate in pharmaceutical research. This compound has garnered attention due to its unique chemical properties and its role in facilitating the construction of complex molecular frameworks. In recent years, advancements in synthetic methodologies and its applications in drug discovery have further highlighted its importance.

Benzhydrazides, as a class, are known for their versatility in organic synthesis. The introduction of an iodine atom at the para position of the benzene ring in 2-Iodobenzhydrazide imparts unique electronic and steric properties, making it a valuable building block. The iodine substituent not only enhances the reactivity of the molecule but also serves as a directing group for further functionalization. This makes 2-Iodobenzhydrazide particularly useful in Suzuki-Miyaura couplings and other cross-coupling reactions, which are pivotal in modern organic synthesis.

Recent studies have explored the use of 2-Iodobenzhydrazide in the synthesis of biologically active compounds. For instance, researchers have employed this compound as a precursor for the development of novel kinase inhibitors and anti-inflammatory agents. Its ability to undergo various transformations, such as nucleophilic aromatic substitution and oxidative coupling, has made it a cornerstone in medicinal chemistry pipelines.

The synthesis of 2-Iodobenzhydrazide typically involves the iodination of benzhydrazide derivatives under controlled conditions. Traditional methods often utilize iodine-based reagents with appropriate catalysts to achieve selective substitution at the para position. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic routes, such as microwave-assisted synthesis and catalytic iodination techniques.

In terms of applications, 2-Iodobenzhydrazide has found utility beyond traditional organic synthesis. It has been employed in the preparation of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its iodine substituent plays a critical role in modulating the framework's properties. Additionally, its use in click chemistry has been reported, further underscoring its versatility.

From a toxicological perspective, understanding the safety profile of 2-Iodobenzhydrazide is crucial for its industrial and pharmaceutical applications. Recent toxicological studies have focused on evaluating its potential genotoxicity and cytotoxicity using advanced assays such as comet assays and MTT assays. These studies have provided valuable insights into its safety profile, which is essential for regulatory compliance and risk assessment.

Looking ahead, the continued exploration of 2-Iodobenzhydrazide's chemical potential is expected to yield new applications across diverse fields. Its role as a versatile building block is likely to expand with advancements in synthetic methodology and an increasing demand for complex molecular architectures in drug discovery.